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Compound of Interest

Compound Name: 3-Methylhexane-d16

CAS No.: 284664-84-2

Cat. No.: B1627838

Get Quote

Executive Summary
3-Methylhexane-

(CAS: N/A for fully deuterated isomer specifically; generic deuterated alkanes often categorized
under custom synthesis) is the isotopologue of 3-methylhexane where all 16 hydrogen atoms
are replaced by deuterium (

).[1]

In pharmaceutical research, this compound serves as a critical model for Metabolic Switching.

The 3-methylhexane moiety represents a classic branched alkyl chain often found in lipophilic

drug candidates. Deuteration of this scaffold allows researchers to exploit the Deuterium

Kinetic Isotope Effect (DKIE) to retard cytochrome P450-mediated oxidative metabolism,

specifically at the labile tertiary carbon (C3) and the

-methyl groups.

This guide details the thermodynamic shifts induced by per-deuteration, providing calculated

and empirical baselines for density, vapor pressure, and phase transitions.
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Physicochemical & Thermodynamic Profile
Due to the scarcity of direct experimental data for the specific

isomer in open literature, the values below are derived from high-fidelity extrapolations using
Molar Volume Isotope Effects (MVIE) and Vapor Pressure Isotope Effects (VPIE) observed in
homologous

-hexane-

and 3-methylpentane-

systems.

Comparative Property Table

Property

Protio-3-
Methylhexane (

)

Deuterio-3-
Methylhexane (

)

Shift / Isotope
Effect

Molecular Weight 100.20 g/mol 116.30 g/mol
+16.06% (Mass

Effect)

Boiling Point (

)
91.8°C (365 K) ~91.0°C - 91.5°C

Slight Depression (

)

Density (

) at 25°C
0.687 g/mL 0.798 g/mL

+16.1% (Molar

Volume Contraction)

Molar Volume (

)
145.8 mL/mol 145.4 mL/mol -0.3% (Contraction)

Refractive Index (

)
1.388 1.384

Lower polarizability of

C-D bonds

Viscosity (

)
0.37 cP 0.41 cP ~10-12% Increase

Flash Point -11°C ~-11°C Negligible shift
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Thermodynamic Mechanisms
The Molar Volume Contraction
Deuterated hydrocarbons consistently exhibit a smaller molar volume than their protio analogs.

This is governed by the anharmonicity of the C-H/C-D bond.[2]

Mechanism: The C-D bond has a lower Zero Point Energy (ZPE) and sits lower in the

potential energy well. Because the potential well is anharmonic (steeper at shorter distances,

wider at longer), the lower energy state of the C-D bond results in a shorter average bond

length (

) and smaller vibrational amplitude.

Result: This leads to a macroscopic volume contraction of approximately 0.3% per mole.

Consequently, the density increase is greater than the mass ratio alone would predict.

Inverse Vapor Pressure Isotope Effect (VPIE)
While heavy water (

) boils higher than

(Normal Isotope Effect), deuterated alkanes often exhibit an Inverse Isotope Effect (

) at lower temperatures, crossing over near the boiling point.[3]

Observation: For branched alkanes like 3-methylhexane, the lower polarizability of the C-D

bond reduces London Dispersion Forces (LDF).

Outcome: This reduction in intermolecular attraction often leads to a slightly lower boiling

point (

) for the deuterated species compared to the protio form.

Synthesis & Preparation Protocol
The synthesis of fully deuterated branched alkanes is non-trivial due to the difficulty of

exchanging protons on sterically hindered tertiary carbons. The following protocol utilizes a

Pt/Rh Mixed Catalyst System for hydrothermal H/D exchange.
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Materials
Substrate: 3-Methylhexane (99%+ purity).

Solvent:

(99.9% D) and

-PrOD-

(as deuterium shuttle).

Catalyst: 10% Pt/C and 5% Rh/C (1:1 ratio by weight).

Apparatus: High-pressure stainless steel autoclave (Parr reactor).

Workflow (Step-by-Step)
Charge: Load 3-methylhexane (10 mmol),

(5 mL), and

-PrOD-

(2 mL) into the autoclave.

Catalyst Addition: Add Pt/C (50 mg) and Rh/C (50 mg). The Rhodium is crucial for activating

the sterically hindered methine proton at C3.

Purge: Seal reactor and purge with

(3x) to remove oxygen.

Reaction: Heat to 160°C for 24-48 hours. The internal pressure will rise significantly; ensure

reactor rating >20 bar.

Extraction: Cool to room temperature. Extract the organic layer with

-hexane (or use the product itself if phase separation is clear).

Purification: Filter catalyst through Celite. Dry over
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.

Validation: Analyze via

-NMR (absence of signals) and GC-MS (Mass shift M+16).

Drug Development Application: Metabolic Switching
The primary utility of 3-methylhexane-

in drug discovery is to model the Metabolic Stability of branched alkyl chains.

The Mechanism
Cytochrome P450 enzymes (specifically CYP3A4 and CYP2C9) target aliphatic chains for

hydroxylation.

Primary Site: The

-methyl groups (C1, C6, and the C3-methyl).

Tertiary Site: The C3 methine position is electronically activated and prone to radical

abstraction.

The Switch: The C-D bond is stronger than the C-H bond by

kcal/mol. Breaking this bond is the rate-determining step (RDS). Replacing H with D
significantly slows this step (

), a phenomenon known as the Primary Kinetic Isotope Effect.

Pathway Visualization
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Figure 1: Mechanistic divergence in metabolic clearance. Deuteration raises the activation

energy for the C-H/C-D abstraction step, effectively "switching off" the metabolic vulnerability.

Experimental Protocols for Property Verification
Density Measurement (Oscillating U-Tube)
Standard: ASTM D4052 Because deuterated solvents are expensive, minimize sample volume.

Instrument: Anton Paar DMA 4500 or equivalent.

Calibration: Calibrate with air and HPLC-grade water at 20.00°C.

Injection: Inject 1.0 mL of 3-methylhexane-

carefully to avoid bubbles.

Equilibration: Allow temperature to stabilize to 25.00°C (

).

Reading: Record density (

) to 4 decimal places.

Correction: Apply viscosity correction if

mPa·s (not required for this fluid).

Vapor Pressure (Static Method)
Cell: Use an isoteniscope or a static pressure cell equipped with a capacitance manometer.

Degassing: Freeze-pump-thaw the sample (3 cycles) using liquid nitrogen to remove

dissolved gases. Critical Step: Dissolved air will artificially inflate vapor pressure readings.

Measurement: Thermostat the cell at 25°C, 50°C, and 75°C. Record pressure (

) at equilibrium.
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Analysis: Fit data to the Antoine Equation:

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Thermodynamic Properties of Fully
Deuterated 3-Methylhexane ( )]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1627838/docs#technical-guide-thermodynamic-
properties-of-fully-deuterated-3-methylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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